4-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95%
Overview
Description
4-Fluoro-2-(3-methoxyphenyl)benzoic acid (FMB) is a fluorinated derivative of benzoic acid. It is a white solid, with a molecular weight of 210.2 g/mol and a melting point of 125-127 °C. FMB has a wide range of applications in the fields of organic synthesis, drug discovery and development, and biochemistry. It has been used as a substrate for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and natural products. In addition, FMB has been used as a catalyst for the synthesis of various compounds, including peptides, polymers, and polysaccharides.
Scientific Research Applications
4-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% has been used in various scientific research applications. It has been used as a substrate for the synthesis of various compounds, including pharmaceuticals, agrochemicals, and natural products. In addition, 4-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% has been used as a catalyst for the synthesis of various compounds, including peptides, polymers, and polysaccharides. It has also been used in the synthesis of various fluorinated compounds, such as fluoroalkenes and fluoroalkynes. Furthermore, 4-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% has been used in the synthesis of various fluorescent probes, such as fluorescein, rhodamine, and coumarin.
Mechanism of Action
4-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% acts as a proton acceptor in the presence of a base and can form an anionic species, which can then be deprotonated to form a neutral species. This neutral species can then be used as a nucleophile to react with electrophiles, such as alkenes and alkynes, to form new compounds.
Biochemical and Physiological Effects
4-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% has been found to have anti-inflammatory, anti-bacterial, and anti-fungal properties. In addition, it has been shown to reduce the levels of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-1β, and IL-6. Furthermore, 4-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% has been found to be an effective inhibitor of lipopolysaccharide-induced inflammation in vivo.
Advantages and Limitations for Lab Experiments
The use of 4-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% in laboratory experiments has several advantages. It is a relatively inexpensive and readily available reagent, and it is easy to handle and store. In addition, it is a versatile reagent and can be used in a wide variety of reactions. However, there are some limitations to its use. 4-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% is a strong acid and can be corrosive, and it can react with bases and other reagents to form potentially hazardous compounds.
Future Directions
4-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% has a wide range of potential applications in the fields of organic synthesis, drug discovery and development, and biochemistry. It could be used to synthesize various fluorinated compounds, such as fluoroalkenes and fluoroalkynes. In addition, it could be used as a catalyst for the synthesis of various compounds, including peptides, polymers, and polysaccharides. Furthermore, 4-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% could be used in the synthesis of various fluorescent probes, such as fluorescein, rhodamine, and coumarin. Finally, 4-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% could be used in the development of new drugs and therapeutic agents, as it has been shown to have anti-inflammatory, anti-bacterial, and anti-fungal properties.
Synthesis Methods
4-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95% can be synthesized from the reaction of 4-fluorobenzaldehyde and 3-methoxyphenylacetic acid in the presence of sodium hydroxide. The reaction is carried out at reflux temperature for 1-2 hours. The reaction mixture is then cooled and the product is extracted with ethyl acetate and purified by column chromatography. The purified product is recrystallized from ethanol to obtain the desired 4-Fluoro-2-(3-methoxyphenyl)benzoic acid, 95%.
properties
IUPAC Name |
4-fluoro-2-(3-methoxyphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO3/c1-18-11-4-2-3-9(7-11)13-8-10(15)5-6-12(13)14(16)17/h2-8H,1H3,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NUWLULBWCLHGNB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2=C(C=CC(=C2)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40681170 |
Source
|
| Record name | 5-Fluoro-3'-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40681170 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1179885-80-3 |
Source
|
| Record name | 5-Fluoro-3'-methoxy[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40681170 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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